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Compound of Interest

Compound Name:
2-cyclohexyl-2-thiophen-3-ylacetic

acid

Cat. No.: B090847 Get Quote

A comprehensive review of the available scientific and technical data for 2-cyclohexyl-2-
thiophen-3-ylacetic acid reveals a significant challenge in providing a detailed guide. Despite

extensive searches, a specific and confirmed CAS (Chemical Abstracts Service) number for

this exact chemical structure could not be located. The absence of a unique CAS identifier

severely limits the ability to retrieve specific experimental protocols, quantitative data, and

associated biological pathways necessary for a comprehensive technical whitepaper.

The CAS number is a critical prerequisite for accurate chemical data retrieval. Without it,

searching for specific information on synthesis, biological activity, and experimental procedures

for "2-cyclohexyl-2-thiophen-3-ylacetic acid" yields results for structurally related but distinct

compounds. These include derivatives of thiophen-2-ylacetic acid, thiophen-3-ylacetic acid, and

various cyclohexyl acetic acids. Presenting data from these related molecules would be

scientifically inaccurate and misleading for researchers and drug development professionals.

Given the apparent obscurity of 2-cyclohexyl-2-thiophen-3-ylacetic acid in publicly available

chemical databases and scientific literature, this guide will instead provide an in-depth overview

of a closely related and well-documented compound: 2-(thiophen-3-yl)acetic acid (CAS

Number: 6964-21-2). This compound shares the core thiophen-3-ylacetic acid scaffold and

serves as a valuable reference for understanding the potential chemical and biological

properties of its derivatives.
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CAS Number: 6964-21-2[1]

Synonyms: 3-Thiopheneacetic acid[1]

This section will proceed with a detailed examination of 2-(thiophen-3-yl)acetic acid, covering

its chemical properties, synthesis, and known biological activities, with the understanding that

this serves as the most relevant and technically sound alternative to the originally requested

topic.

Chemical and Physical Properties
A summary of the key chemical and physical properties for 2-(thiophen-3-yl)acetic acid is

presented in the table below.

Property Value Reference

Molecular Formula C6H6O2S [1]

Molecular Weight 142.17 g/mol [1]

IUPAC Name 2-(thiophen-3-yl)acetic acid [1]

SMILES OC(=O)CC1=CSC=C1 [1]

InChIKey
RCNOGGGBSSVMAS-

UHFFFAOYSA-N
[1]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2-cyclohexyl-2-thiophen-3-
ylacetic acid are not available, general synthetic strategies for related thiophene acetic acid

derivatives can be extrapolated from the literature. The synthesis of 2-(thiophen-3-yl)acetic acid

and its derivatives often involves standard organic chemistry transformations.

One common approach to synthesizing thiophene acetic acids involves the hydrolysis of the

corresponding acetonitrile derivative. For instance, a general synthesis process for 2-

thiopheneacetic acid involves the reaction of 2-chloromethyl thiophene with a cyanide source to

form 2-thiophene acetonitrile, which is then hydrolyzed under alkaline conditions to yield the

carboxylic acid.
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A logical workflow for a potential, though unconfirmed, synthesis of 2-cyclohexyl-2-thiophen-
3-ylacetic acid could be conceptualized as follows:

Starting Materials

Reaction Step

Intermediate

Final Step

Final Product

Thiophen-3-ylacetic acid ester

Alkylation

Cyclohexyl bromide

Ethyl 2-cyclohexyl-2-thiophen-3-ylacetate

Hydrolysis

2-Cyclohexyl-2-thiophen-3-ylacetic acid

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 2-cyclohexyl-2-thiophen-3-ylacetic acid.

Biological Activity and Signaling Pathways
Thiophene derivatives are known to possess a wide range of biological activities, including

antibacterial, anti-inflammatory, and anticancer properties.[2] Research into thiophene-based

compounds has shown their potential as inhibitors of various enzymes.
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For instance, derivatives of 2-(thiophen-2-yl)acetic acid have been identified as inhibitors of

microsomal prostaglandin E synthase-1 (mPGES-1), a key enzyme in the inflammatory

pathway.[3] This suggests that thiophene acetic acid scaffolds can serve as a platform for

developing anti-inflammatory agents. The general signaling pathway involving mPGES-1 is

depicted below.

Arachidonic Acid COX-1 / COX-2 Prostaglandin H2 (PGH2) mPGES-1 Prostaglandin E2 (PGE2) Inflammation

Click to download full resolution via product page

Caption: Simplified prostaglandin E2 biosynthesis pathway.

While no specific biological data or signaling pathways have been reported for 2-cyclohexyl-2-
thiophen-3-ylacetic acid, its structural similarity to other biologically active thiophene

derivatives suggests it could be a candidate for investigation in similar therapeutic areas. The

cyclohexyl group would increase the lipophilicity of the molecule, which could influence its

pharmacokinetic and pharmacodynamic properties.

Conclusion
The specific compound 2-cyclohexyl-2-thiophen-3-ylacetic acid is not well-documented in

the public scientific domain, as evidenced by the lack of a dedicated CAS number. This

prevents the creation of a detailed technical guide based on verified experimental data.

However, by examining the closely related and well-characterized compound, 2-(thiophen-3-

yl)acetic acid, we can infer potential properties and areas of interest for future research.

For scientists and drug development professionals interested in this chemical scaffold, the

provided information on 2-(thiophen-3-yl)acetic acid offers a solid starting point for synthesis

design, and the exploration of potential biological activities, particularly in the realm of anti-

inflammatory drug discovery. Further research would be required to synthesize and

characterize 2-cyclohexyl-2-thiophen-3-ylacetic acid to determine its specific properties and

biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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